Cas no 2171825-77-5 (7-oxa-10,14-diazadispiro4.2.5^{8}.2^{5}pentadecane)

• Product Name: 7-oxa-10,14-diazadispiro4.2.5^{8}.2^{5}pentadecane
• CAS No: 2171825-77-5
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5865654
• PubChem ID: 165839975
• Update Time: 2025-07-09

7-oxa-10,14-diazadispiro4.2.5^{8}.2^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 7-oxa-10,14-diazadispiro4.2.5^{8}.2^{5}pentadecane
• 2171825-77-5
• 7-oxa-10,14-diazadispiro[4.2.5^{8}.2^{5}]pentadecane
• EN300-1278934

• Inchi： 1S/C12H22N2O/c1-2-5-11(4-1)8-14-12(15-10-11)6-3-7-13-9-12/h13-14H,1-10H2
• InChI Key： RCUVWKXZKKTFFO-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CNCCC3)CCCC2

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.3Ų

Additional information on 7-oxa-10,14-diazadispiro4.2.5^{8}.2^{5}pentadecane

Comprehensive Analysis of 7-oxa-10,14-diazadispiro[4.2.5⁸.2⁵]pentadecane (CAS No. 2171825-77-5): Structure, Applications, and Research Insights

The compound 7-oxa-10,14-diazadispiro[4.2.5⁸.2⁵]pentadecane (CAS No. 2171825-77-5) represents a unique class of spirocyclic heterocycles, characterized by its intricate molecular architecture. This nitrogen-oxygen-containing spirocycle has garnered significant attention in pharmaceutical and materials science research due to its structural complexity and potential functional versatility. The presence of both diazaspirane and oxa-bridged moieties in its framework makes it a compelling subject for drug discovery and advanced material design.

Recent studies highlight the growing interest in spirocyclic compounds like 2171825-77-5, particularly in addressing challenges related to bioavailability and molecular rigidity in medicinal chemistry. Researchers are actively exploring its role as a conformational constraint in peptidomimetics, where its three-dimensional scaffold could mimic secondary protein structures. The compound’s spiro-fused rings also exhibit potential for modulating lipophilicity and metabolic stability—key parameters in optimizing drug candidates.

From a synthetic chemistry perspective, the construction of 7-oxa-10,14-diazadispiro[4.2.5⁸.2⁵]pentadecane involves innovative multicomponent reactions and cascade cyclizations. Its CAS registry number 2171825-77-5 frequently appears in patents describing novel heterocyclic synthetic methodologies, reflecting its value as a chemical building block. Computational studies suggest that its steric strain and electron distribution could influence molecular recognition processes, making it relevant to catalysis and supramolecular chemistry applications.

In material science, derivatives of this diazadispiro system are being investigated for their photophysical properties and potential use in organic electronics. The oxa-diaza combination in its structure may contribute to charge transport characteristics, aligning with industry demands for high-performance organic semiconductors. Furthermore, its rigid backbone shows promise in designing porous framework materials for gas storage or separation technologies.

The pharmacological potential of CAS 2171825-77-5 is underscored by its structural resemblance to bioactive spiroalkaloids. Preliminary in silico screening indicates possible interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, though extensive in vitro validation remains ongoing. Its privileged structure status in medicinal chemistry motivates exploration for CNS-targeting therapeutics, particularly in neurodegenerative disease research.

Environmental and green chemistry applications are emerging for this compound class, with studies examining its biodegradation pathways and potential as a sustainable chemical intermediate. The spirocyclic core demonstrates remarkable thermal stability, prompting investigations into high-temperature polymer additives. As synthetic accessibility improves through flow chemistry and catalytic asymmetric synthesis, broader industrial adoption becomes feasible.

Analytical characterization of 7-oxa-10,14-diazadispiro[4.2.5⁸.2⁵]pentadecane typically employs advanced techniques like 2D-NMR and high-resolution mass spectrometry to confirm its stereochemical configuration. Recent crystallographic studies reveal fascinating molecular packing behaviors attributable to its spiroconjugation effects, providing insights for crystal engineering applications.

Future research directions for 2171825-77-5 may focus on developing enantioselective syntheses to access optically pure variants, given the increasing importance of chiral spirocycles in asymmetric catalysis. The compound’s structure-activity relationships warrant systematic exploration through combinatorial chemistry approaches, potentially unlocking novel therapeutic indications or functional material properties.